Cas no 2097953-12-1 ((2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanol)

• Product Name: (2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanol
• CAS No: 2097953-12-1
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 5724063
• PubChem ID: 121214458
• Update Time: 2025-06-07

(2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• F2198-6551
• [2-(cyclopropylmethyl)-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazol-3-yl]methanol
• (2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanol
• AKOS026724991
• 2097953-12-1

• Inchi： 1S/C11H16N2OS/c14-6-11-9-7-15-4-3-10(9)12-13(11)5-8-1-2-8/h8,14H,1-7H2
• InChI Key： IMOMJNVBUJAMEU-UHFFFAOYSA-N
• SMILES： S1CCC2C(C1)=C(CO)N(CC1CC1)N=2

Computed Properties

• Exact Mass: 224.09833431g/mol
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 432.0±45.0 °C at 760 mmHg
• Flash Point: 215.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanol

Comprehensive Overview of (2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanol (CAS No. 2097953-12-1)

The compound (2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanol, identified by CAS No. 2097953-12-1, is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate thiopyrano[4,3-c]pyrazole core, which is further modified with a cyclopropylmethyl group and a methanol substituent. This combination of functional groups makes it a versatile candidate for various applications, particularly in drug discovery and material science.

Recent trends in scientific literature highlight a growing focus on heterocyclic compounds like (2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanol, due to their potential in modulating biological pathways. Researchers are particularly intrigued by its thiopyrano scaffold, which is known for its stability and ability to interact with enzymes and receptors. The cyclopropylmethyl moiety adds lipophilicity, enhancing membrane permeability—a critical factor in drug design. Meanwhile, the methanol group offers opportunities for further derivatization, making this compound a valuable building block in synthetic chemistry.

In the context of AI-driven drug discovery, CAS No. 2097953-12-1 has emerged as a subject of computational studies. Machine learning models are increasingly used to predict its ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a topic frequently searched by chemists and pharmacologists. Its molecular weight and logP values align with the "Lipinski's Rule of Five," suggesting favorable bioavailability—a hot topic in medicinal chemistry forums. Additionally, its hydrogen bond donors and acceptors are often analyzed in QSAR (Quantitative Structure-Activity Relationship) studies, further underscoring its relevance.

The synthetic routes to (2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanol are another area of active investigation. Patent databases reveal methods involving cyclocondensation of thiopyran precursors with pyrazole derivatives, followed by selective oxidation to introduce the methanol group. These processes are optimized for green chemistry principles, addressing the demand for sustainable synthesis—a key concern in modern chemical industries. The compound's chirality also opens doors for asymmetric catalysis, a niche yet rapidly growing field.

From a commercial perspective, CAS No. 2097953-12-1 is listed in catalogs of specialty chemical suppliers, often under the category of pharmaceutical intermediates. Its pricing and availability are influenced by the scalability of its synthesis, a frequent query among procurement professionals. Analytical data, such as NMR spectra and HPLC purity, are typically provided to ensure quality control—a practice highly valued in GMP (Good Manufacturing Practice) environments. The compound's stability under various storage conditions is also a common topic in technical discussions.

In summary, (2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanol (CAS No. 2097953-12-1) represents a fascinating intersection of chemistry and biology. Its structural features, synthetic accessibility, and potential applications make it a compound worth watching in both academic and industrial settings. As research continues to unravel its properties, it is poised to contribute to advancements in targeted therapeutics and functional materials, aligning with the broader goals of precision medicine and sustainable technology.